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An In-depth Technical Guide to the Optical Properties of Lithium Triborate (LBO)

Lithium triborate (LiB3zOs), commonly known as LBO, is a highly versatile nonlinear optical
crystal renowned for its exceptional optical, mechanical, and chemical properties.[1][2]
Developed by the Chinese Academy of Sciences, LBO has become a critical component in a
wide array of photonic applications, particularly those involving high-power laser systems.[1][3]
Its high damage threshold, broad transparency range, and excellent thermal stability make it an
ideal material for frequency conversion processes such as second-harmonic generation (SHG),
third-harmonic generation (THG), and optical parametric oscillation (OPO).[4][5]

This technical guide provides a comprehensive overview of LBO's transparency range and
absorption spectrum, tailored for researchers, scientists, and professionals in fields utilizing
advanced laser technologies.

Transparency Range and Optical Transmission

LBO's most significant advantages is its wide transparency window, which extends from the
ultraviolet (UV) to the near-infrared (NIR) regions of the electromagnetic spectrum. The
generally accepted transparency range for LBO is from 160 nm to 2600 nm (2.6 um).[1][3][4][5]
[6] Some sources indicate a slightly broader range, from as low as 155 nm to as high as 3200
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nm (3.2 um).[7][8] This extensive range allows for its use in frequency conversion applications
across a wide variety of fundamental laser wavelengths.[4] The crystal exhibits high optical
homogeneity (dn = 10-%/cm) and is hon-hygroscopic, meaning it does not readily absorb
moisture from the air, which simplifies handling and storage compared to other nonlinear
crystals like BBO.[1][6]
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Absorption Spectrum

Within its transparency range, LBO exhibits very low optical absorption, which is crucial for
high-power applications to prevent thermal lensing and crystal damage. The absorption
coefficient is a quantitative measure of this property. While LBO is highly transparent, it is not
perfectly lossless, and its absorption varies with wavelength.

Quantitative Absorption Data

The table below summarizes the linear and nonlinear absorption coefficients for LBO at several
key laser wavelengths, as reported in various studies. It is important to note that these values
can be influenced by crystal purity, growth method, and surface preparation.
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. Absorption
Wavelength (nm) Absorption Type . Reference
Coefficient
_ (2.1+0.2) x 104
1070 Linear (o) [9]

cm—?

< 0.1%/cm (< 0.001

1064 Linear (a) [10]
cm™?)

1064 Linear (o) <0.002cm [11]

1064 Linear (o) 3.5x10~%cm™ [7]

1030 Linear (a) <50x10-%cmt [12]

532 Linear (a) <0.003cm™ [11]

_ (11.9+1.2) x 104

532 Linear (a) [9]
cm™?

515 Linear (o) <150 x 10~¢cm~! [12]

343 Linear (a) <500 x 10-6cm~! [12]

) 2.3-3.7x1073

532 Nonlinear () [7]
cm/mw
0.8-6.0x 1073

355 Three-Photon (y) [12]
cm3/GW?

Experimental Protocols for Optical Characterization

The determination of a crystal's transparency range and absorption spectrum requires precise
experimental techniques. The most common method for this characterization is transmission
and absorption spectroscopy.

Methodology: UV-Vis-NIR Spectroscopy

A standard method for measuring the optical transmission of LBO involves using a dual-beam
spectrophotometer.
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e Light Source and Monochromator: A broadband light source, typically a combination of
deuterium (for UV) and tungsten-halogen (for visible and NIR) lamps, is used to generate
light across a wide spectral range. A monochromator then selects and outputs a narrow band
of wavelengths.

e Beam Splitting: The monochromatic beam is split into two paths: a reference path and a
sample path.

o Sample Placement: A polished, high-quality LBO crystal of known thickness is placed in the
sample path, perpendicular to the beam. The reference path is left empty or contains a
reference cuvette.

o Detection: Detectors (e.g., photomultiplier tubes for UV-Vis, InGaAs or PbS detectors for
NIR) measure the intensity of light transmitted through both the sample path (I) and the
reference path (lo).

» Data Acquisition: A computer records the ratio of I/lo as the monochromator scans through
the desired wavelength range. This ratio provides the transmittance (T).

o Calculation of Absorption Coefficient: The linear absorption coefficient (a) can be calculated
from the transmittance data using the Beer-Lambert law, after accounting for reflective
losses at the crystal surfaces. The reflectance (R) can be calculated from the refractive index
of LBO at the given wavelength.

For measuring extremely small absorption coefficients, as is necessary for high-power laser
crystals, more sensitive techniques like Piezoelectric Resonance Laser Calorimetry are
employed.[9] This method measures the heat generated in the crystal due to light absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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